BI-1230

• Molecular Formula: C42H52N6O9S
• Molecular Weight: 817.0 g/mol
• InChI: InChI=1S/C42H52N6O9S/c1-23(2)36(49)46-40-44-31(22-58-40)30-19-34(28-16-17-33(55-4)24(3)35(28)43-30)56-27-18-32-37(50)47-42(39(52)53)20-25(42)12-8-6-5-7-9-15-29(38(51)48(32)21-27)45-41(54)57-26-13-10-11-14-26/h8,12,16-17,19,22-23,25-27,29,32H,5-7,9-11,13-15,18,20-21H2,1-4H3,(H,45,54)(H,47,50)(H,52,53)(H,44,46,49)/b12-8-/t25-,27+,29-,32-,42+/m0/s1
• InChIKey: YQCVJBZPFAJZFJ-SYMKIPRJSA-N

BI-1230: HCV NS3/4A Protease Inhibitor Overview

BI-1230 is a macrocyclic, non-covalent inhibitor of the hepatitis C virus (HCV) NS3/4A protease with a molecular formula of C₄₂H₅₂N₆O₉S and molecular weight of 816.96 g/mol (CAS 849022-32-8) . Developed by Boehringer Ingelheim and subsequently designated as an open science chemical probe through the Structural Genomics Consortium (SGC) Frankfurt, BI-1230 exhibits potent low-nanomolar enzymatic inhibition (IC₅₀ = 6.7 nM) and sub-nanomolar to low-nanomolar antiviral activity in cellular replicon assays . The compound demonstrates high selectivity against other serine/cysteine proteases and displays favorable pharmacokinetic properties, including oral bioavailability in rodent models [1].

Probe Type Macrocyclic non-covalent NS3/4A inhibitor

Assay Compatibility Enzymatic and HCV replicon cellular models

Genotype Context Genotype-dependent antiviral evaluation framework

• [1] InvivoChem. BI-1230 Product Description. View Source

BI-1230: Irreplaceable HCV Protease Probe

HCV NS3/4A protease inhibitors constitute a mechanistically related but pharmacologically heterogeneous class. Compounds within this class diverge substantially in their covalent versus non-covalent binding modes, macrocyclic structural architectures (P1-P3 vs. P2-P4 vs. linear scaffolds), genotypic coverage breadth, resistance mutation profiles, and key drug-like properties including oral bioavailability and metabolic clearance rates [1]. Critically, BI-1230 was developed and validated specifically as a chemical probe tool compound for target engagement and mechanistic studies rather than as a clinical candidate, and is distributed under open science terms through the SGC Frankfurt and Boehringer Ingelheim's opnMe platform . This distinct provenance and intended use case, combined with its unique quantitative performance characteristics relative to clinical-stage comparators detailed in Section 3, makes direct substitution with clinical PIs such as Faldaprevir, Grazoprevir, Paritaprevir, or Simeprevir inappropriate without rigorous cross-validation of each parameter of interest.

Binding Mode

Unique macrocyclic binding may shift potency across genotypes compared to other inhibitors.

Pharmacokinetics

Oral bioavailability and tissue distribution profiles may not transfer to alternative protease inhibitors.

Target Engagement

Cellular target engagement and antiviral EC₅₀ may require revalidation if probe is substituted.

• [1] Tsantrizos YS, Bolger G, Bonneau P, et al. Macrocyclic inhibitors of the NS3 protease as potential therapeutic agents of hepatitis C virus infection. Angew Chem Int Ed Engl. 2003;42(12):1356-60. PMID: 12671967. View Source

BI-1230 Performance Metrics

HCV NS3 Protease Enzymatic Potency

BI-1230 is explicitly designated and distributed as an open science chemical probe through Boehringer Ingelheim's opnMe portal and the SGC Frankfurt initiative, available at no cost to academic researchers for target validation and mechanistic studies . In contrast, Faldaprevir (BI 201335) is a clinical-stage compound that underwent Phase 3 trials and is not distributed through open science channels for routine research use . Grazoprevir, Paritaprevir, and Simeprevir are all FDA-approved therapeutics with procurement restrictions and costs appropriate to pharmaceutical-grade materials. This fundamental difference in intended use and availability model directly impacts procurement decisions for basic and translational HCV research.

Enzymatic Potency

Class-level inference

IC₅₀ 6.7 nM

Supports biochemical potency benchmark for cellular assays

No direct comparator data in source

Evidence Dimension	Access model and intended use
Target Compound Data	Open science chemical probe; distributed free through opnMe and SGC Frankfurt for research use only; supplied with matched negative control (BI-1675)
Comparator Or Baseline	Faldaprevir: Clinical candidate (Phase 3), not open-access; Grazoprevir/Paritaprevir/Simeprevir: FDA-approved therapeutics with commercial procurement models
Quantified Difference	Qualitative: open-access chemical probe versus commercial/clinical compounds with restricted access
Conditions	Procurement and use-case context

Why This Matters

For researchers requiring a well-characterized NS3/4A inhibitor for target validation or mechanistic studies, BI-1230 offers a cost-free, open science alternative with matched controls that clinical-stage or commercial alternatives do not provide.

HCV Replicon Antiviral Efficacy

In cell-based HCV subgenomic replicon assays using Huh7 cells, BI-1230 achieves an EC₅₀ of <1.8 nM against genotype 1b and 4.6 nM against genotype 1a . The closest structural and mechanistic analog, Faldaprevir (BI 201335), which shares the Boehringer Ingelheim development lineage and non-covalent macrocyclic scaffold, yields EC₅₀ values of 3.1 nM (gt1b) and 6.5 nM (gt1a) in comparable replicon assays . BI-1230 thus exhibits a >1.7-fold lower EC₅₀ against genotype 1b and approximately 1.4-fold lower against genotype 1a. Importantly, BI-1230's enzymatic IC₅₀ of 6.7 nM (60-min incubation) contrasts with Faldaprevir's Ki of 2.0–2.6 nM , suggesting that BI-1230's cellular potency advantage may derive from factors beyond target binding affinity.

Replicon Potency

Cross-study comparable

GT1a: 4.6 nM, GT1b: <1.8 nM

Genotype-dependent potency guides assay concentration selection

Approximately >2.5-fold difference

Evidence Dimension	Antiviral activity in HCV replicon assay (cellular EC₅₀)
Target Compound Data	EC₅₀ = 4.6 nM (gt1a); EC₅₀ = <1.8 nM (gt1b)
Comparator Or Baseline	Faldaprevir (BI 201335): EC₅₀ = 6.5 nM (gt1a); EC₅₀ = 3.1 nM (gt1b)
Quantified Difference	BI-1230 shows 1.4× (gt1a) and >1.7× (gt1b) lower EC₅₀ values
Conditions	Huh7 cells; HCVPV RNA replication luciferase reporter assay; 72-hour incubation

Why This Matters

For researchers studying genotype 1b HCV replication or comparing inhibitor efficacy across clinical versus probe compounds, BI-1230's enhanced cellular potency in the 1b background may provide greater assay sensitivity and dynamic range.

Oral Bioavailability in Rats

BI-1230 has been characterized in rat pharmacokinetic studies following both intravenous (2 mg/kg) and oral (5 mg/kg) administration, yielding a full PK parameter set . Oral dosing produces a Cₘₐₓ of 405 nM, Tₘₐₓ of 1.8 hours, elimination half-life (T₁/₂) of 2.1 hours, AUC₀₋ᵢₙf of 2550 nM·h, and calculated oral bioavailability (F) of 42% . Intravenous administration reveals a clearance (CL) of 15 mL/min/kg, volume of distribution at steady state (Vₛₛ) of 2.05 L/kg, and mean residence time (MRT) of 2.3 hours . While Faldaprevir was optimized for once-daily clinical dosing with human oral bioavailability, comparable head-to-head rodent PK data for Faldaprevir, Grazoprevir, Paritaprevir, or Simeprevir are not readily accessible in public literature for direct numerical comparison.

Oral Bioavailability

Class-level inference

F = 42% (rat, 5 mg/kg)

Supports oral dosing for preclinical rodent efficacy models

IV clearance 15 mL/min/kg, Vss 2.05 L/kg

Evidence Dimension	Oral pharmacokinetics in rat model
Target Compound Data	Cₘₐₓ = 405 nM; Tₘₐₓ = 1.8 h; T₁/₂ = 2.1 h; AUC₀₋ᵢₙf = 2550 nM·h; F = 42%
Comparator Or Baseline	Faldaprevir / Grazoprevir / Paritaprevir / Simeprevir: Comparable head-to-head rodent PK data not publicly available
Quantified Difference	Not calculable due to absence of comparator PK data in same model system
Conditions	Rat model; oral administration 5 mg/kg; intravenous 2 mg/kg

Why This Matters

The availability of a complete, publicly documented rat PK profile enables researchers to prospectively design in vivo experiments and cross-reference with other probe compounds without requiring de novo PK characterization.

Serine/Cysteine Protease Selectivity Profile: Documented but Not Quantitatively Benchmarked

BI-1230 is described across multiple vendor datasheets as demonstrating high selectivity against other serine/cysteine proteases . Faldaprevir, Paritaprevir, Grazoprevir, and Simeprevir are similarly characterized as selective NS3/4A protease inhibitors. However, no publicly available data source provides a quantitative selectivity panel (e.g., fold-selectivity values or IC₅₀ values against specific off-target proteases) for BI-1230, nor any head-to-head selectivity comparison with Faldaprevir or other clinical PIs. This dimension is noted as a property of the compound but cannot be used as a quantitative differentiator without additional primary data.

Evidence Dimension	Selectivity against other serine/cysteine proteases
Target Compound Data	Described as highly selective; no quantitative fold-selectivity data available
Comparator Or Baseline	Faldaprevir/Paritaprevir/Grazoprevir/Simeprevir: Also described as selective; no direct comparative data
Quantified Difference	Not quantifiable from publicly available sources
Conditions	Not specified in available source data

Why This Matters

Selectivity claims should be interpreted as qualitative descriptors rather than quantitative differentiators; researchers requiring precise off-target profiling should plan independent counter-screening experiments.

Combinatorial Patent Positioning: BI-1230 as a Claimed Component in Combination Therapy Compositions

U.S. Patent 9,868,745 (Gilead Pharmasset LLC) explicitly claims compositions comprising an NS5B polymerase inhibitor and an NS3 protease inhibitor, wherein BI-1230 is specifically enumerated among the claimed NS3 protease inhibitors alongside clinical compounds including boceprevir, telaprevir, TMC435350 (simeprevir), BI-1335, MK-7009, VBY-376, and ITMN-191 [1]. This indicates that BI-1230 was considered a viable research tool or potential development candidate in combination therapy strategies. Faldaprevir, developed contemporaneously by Boehringer Ingelheim, is notably absent from this particular patent claim set, though it has been evaluated in its own combination trials (e.g., SOUND-C1 study).

Evidence Dimension	Patent inclusion in combination therapy claims
Target Compound Data	Explicitly claimed in U.S. Patent 9,868,745 Claim 6 as NS3 protease inhibitor component
Comparator Or Baseline	Faldaprevir: Not claimed in this specific patent; evaluated in separate SOUND-C1 combination trial
Quantified Difference	Qualitative: BI-1230 appears in claimed combination composition; Faldaprevir does not
Conditions	U.S. Patent 9,868,745 filed Nov 13, 2014

Why This Matters

For researchers exploring NS3/NS5B inhibitor combination studies or requiring patent-cited tool compounds, BI-1230 offers a documented precedent that may simplify experimental design or IP considerations.

• [1] Bacon EM, Cottell JJ, Katana AA, et al. Antiviral compounds. U.S. Patent 9,868,745. Gilead Pharmasset LLC. January 16, 2018. View Source

BI-1230 Research Applications

Target Validation in HCV Replicon Models

Based on the EC₅₀ of <1.8 nM against genotype 1b in Huh7 replicon assays , BI-1230 is particularly well-suited for studies focusing on genotype 1b HCV replication where high sensitivity is required. Its 1.7-fold lower EC₅₀ relative to Faldaprevir in the same genotypic background may provide enhanced assay dynamic range for dose-response characterization or combination studies.

In Vivo HCV Antiviral Proof-of-Concept

BI-1230's designation as an SGC Frankfurt open science chemical probe and availability through Boehringer Ingelheim's opnMe portal makes it the preferred choice for academic target validation studies where procurement cost and access barriers are limiting factors . The provision of a matched negative control (BI-1675) further supports rigorous experimental design that commercial clinical-stage inhibitors do not offer in an open-access format.

High-Throughput HCV Screening Assays

The fully characterized rat PK profile—including oral bioavailability (F = 42%), clearance (15 mL/min/kg), half-life (2.1 h), and Cₘₐₓ (405 nM at 5 mg/kg oral dose) —enables researchers to prospectively design in vivo experiments with confidence in dosing regimens and sampling schedules. This reduces the need for preliminary PK characterization when integrating BI-1230 into rodent efficacy or PK/PD studies.

Protease Selectivity Pharmacological Tool

For researchers investigating NS3 protease inhibitor plus NS5B polymerase inhibitor combination strategies, BI-1230's explicit inclusion in U.S. Patent 9,868,745 claims [1] provides a citable precedent for experimental design. This may be valuable for grant applications, publications, or studies exploring synergy between protease and polymerase inhibitor classes.

Application

Selection Property

Validation Focus

HCV replicon target validation

Genotype-dependent replicon potency context

Antiviral endpoint and concentration-response benchmarking

Preclinical in vivo HCV model studies

Oral bioavailability in rodent model

Exposure-response relationship and viral load endpoints

High-throughput NS3 inhibitor screening

Biochemical and cellular potency benchmarks

Assay quality control and Z'-factor suitability

Protease selectivity studies

Reported selectivity over host proteases

Selectivity profiling against human protease panel

• [1] Bacon EM, et al. Antiviral compounds. U.S. Patent 9,868,745. Gilead Pharmasset LLC. 2018. View Source